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Compound Name: Carbaryl

Cat. No.: B10753563 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Carbaryl (1-naphthyl-N-methylcarbamate) is a broad-spectrum carbamate

insecticide widely used in agriculture and for residential purposes.[1] Due to its potential toxicity

to humans and wildlife, including acting as a cholinesterase inhibitor, regulatory bodies have

set maximum residue limits (MRLs) in various environmental and food matrices.[2] Accurate

determination of carbaryl residues requires sensitive analytical methods, such as high-

performance liquid chromatography (HPLC) or gas chromatography (GC), often coupled with

mass spectrometry (MS).[3][4] However, the complexity of sample matrices (e.g., soil, water,

food) can interfere with detection, necessitating an effective sample cleanup and concentration

step.[5]

Solid-phase extraction (SPE) is a robust and widely adopted technique for the purification and

pre-concentration of analytes from complex samples.[2][6] It offers significant advantages over

traditional liquid-liquid extraction, including reduced solvent consumption, higher recovery

rates, and the potential for automation.[6][7] This application note provides detailed protocols

for the cleanup of carbaryl from various matrices using SPE, summarizes key performance

data, and outlines the general workflow.

General SPE Workflow for Carbaryl Cleanup
The SPE process for carbaryl cleanup follows a sequence of four fundamental steps:

conditioning the sorbent, loading the sample, washing away interferences, and eluting the

target analyte. Each step is critical for achieving high recovery and a clean extract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.epa.gov/sites/default/files/2014-12/documents/41982605-carbaryl-ecm-soil.pdf
https://www.jmaterenvironsci.com/Document/vol8/vol8_N7/260-%20JMES-2560-Roudani.pdf
https://brjac.com.br/artigos/brjac-21-2024.pdf
https://pubmed.ncbi.nlm.nih.gov/36230007/
https://pubmed.ncbi.nlm.nih.gov/36230007/
https://www.mdpi.com/2297-8739/9/2/32
https://www.mdpi.com/1420-3049/26/21/6627
https://www.chromatographyonline.com/view/rapid-line-spe-hplc-determination-carbofuran-and-carbaryl-tap-and-environmental-waters-0
https://www.benchchem.com/product/b10753563#solid-phase-extraction-spe-protocols-for-carbaryl-cleanup
https://www.benchchem.com/product/b10753563#solid-phase-extraction-spe-protocols-for-carbaryl-cleanup
https://www.benchchem.com/product/b10753563#solid-phase-extraction-spe-protocols-for-carbaryl-cleanup
https://www.benchchem.com/product/b10753563#solid-phase-extraction-spe-protocols-for-carbaryl-cleanup
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10753563?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

